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Compound of Interest

Compound Name: Potassium thiocyanate-13C,15N

Cat. No.: B046533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of isotopically

labeled Potassium Thiocyanate (KSCN), specifically Potassium thiocyanate-¹³C,¹⁵N. This

compound is a crucial tool in metabolic research, serving as a tracer to elucidate biosynthetic

pathways and as an internal standard for quantitative analysis.[1]

Molecular Weight Determination
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

For isotopically labeled compounds, the masses of the specific isotopes must be used for

accurate calculation. The molecular formula for Potassium thiocyanate-¹³C,¹⁵N is K¹³C¹⁵NS.

Theoretical Molecular Weight Calculation
The theoretical molecular weight is calculated by summing the atomic masses of the most

abundant isotope of potassium, the specific stable isotopes of carbon and nitrogen, and the

average atomic mass of sulfur.
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Element/Isotope Symbol Atomic Mass (u)

Potassium K 39.0983

Carbon-13 ¹³C 13.003354835

Nitrogen-15 ¹⁵N 15.000108898

Sulfur S 32.066

Total Molecular Weight K¹³C¹⁵NS ~99.17

Note: The calculated molecular weight is approximately 99.1678 u, which is commonly rounded

to 99.17 g/mol for practical applications.[2][3][4]

Experimentally Determined Molecular Weight
The molecular weight of Potassium thiocyanate-¹³C,¹⁵N is typically confirmed using high-

resolution mass spectrometry. This technique provides a highly accurate mass-to-charge ratio,

which can be used to verify the isotopic enrichment and confirm the molecular weight.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
This protocol outlines a general procedure for the verification of the molecular weight of

Potassium thiocyanate-¹³C,¹⁵N using Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective: To accurately determine the molecular mass of Potassium thiocyanate-¹³C,¹⁵N and

confirm its isotopic composition.

Materials:

Potassium thiocyanate-¹³C,¹⁵N sample

LC-MS grade water

LC-MS grade methanol

A high-resolution mass spectrometer (e.g., Orbitrap or TOF)
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A suitable liquid chromatography system

Procedure:

Sample Preparation:

Prepare a stock solution of Potassium thiocyanate-¹³C,¹⁵N in LC-MS grade water at a

concentration of 1 mg/mL.

From the stock solution, prepare a working solution of 1 µg/mL by diluting with an

appropriate mixture of LC-MS grade water and methanol.

Liquid Chromatography (LC) Parameters:

Column: A reversed-phase C18 column is suitable for separating the thiocyanate anion.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in methanol.

Gradient: A suitable gradient to elute the thiocyanate anion.

Flow Rate: 0.2-0.4 mL/min.

Injection Volume: 1-5 µL.

Mass Spectrometry (MS) Parameters:

Ionization Mode: Negative Electrospray Ionization (ESI-).

Mass Analyzer: Set to a high-resolution mode.

Scan Range: m/z 50-200.

Data Acquisition: Acquire data in full scan mode to observe the parent ion.

Data Analysis:
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Extract the mass spectrum for the peak corresponding to the thiocyanate anion

([¹³C¹⁵NS]⁻).

Determine the accurate mass of the most abundant isotopic peak. The expected m/z for

the [¹³C¹⁵NS]⁻ ion will be approximately 60.96.

Analyze the isotopic pattern to confirm the enrichment of ¹³C and ¹⁵N.

Signaling Pathways and Experimental Workflows
Potassium thiocyanate-¹³C,¹⁵N is instrumental in tracer studies for tracking metabolic pathways.

For instance, it can be used to follow the conversion of thiocyanate to other molecules within a

biological system.[5]

Below is a diagram illustrating a general experimental workflow for a stable isotope labeling

study using Potassium thiocyanate-¹³C,¹⁵N.
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Caption: Workflow for a stable isotope labeling experiment.
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This workflow demonstrates the process from preparing the biological system and the labeled

compound to the final analysis and interpretation of the metabolic pathways. The use of

Potassium thiocyanate-¹³C,¹⁵N allows for precise tracking of the thiocyanate ion's fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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